Cas no 476472-56-7 (2-(4-Fluorophenyl)-1-(6-methylpyridin-2-yl)ethanone)

• Product Name: 2-(4-Fluorophenyl)-1-(6-methylpyridin-2-yl)ethanone
• CAS No: 476472-56-7
• MF: C₁₄H₁₂FNO
• MW: 229.249587059021
• MDL: MFCD07367794
• CID: 843572
• PubChem ID: 21992536
• Update Time: 2025-05-25

2-(4-Fluorophenyl)-1-(6-methylpyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-1-(6-methylpyridin-2-yl)ethanone
• 2-(4-FLUOROPHENYL)-1-(6-METHYLPYRIDINE-2-YL)ETHANONE
• Ethanone, 2-(4-fluorophenyl)-1-(6-methyl-2-pyridinyl)-
• 2-(2-METHOXYPHENYL)-1H-BENZIMIDAZOLE-5-CARBOXYLIC ACID
• 2-(4-fluorophenyl)-1-(6-methylpyridin-2-yl)-1-ethanone
• 2-(4-fluoro-phenyl)-1-(6-methyl-pyridin-2-yl)-ethanone
• SCHEMBL5235569
• DS-5191
• DTXSID20621291
• 2-(4-Fluorophenyl)-1-(6-Methylpyridyl-2-yl)ethanone
• 2-(4-fluorophenyl)-1-(6-methylpyridin-2-yl)ethan-1-one
• 476472-56-7
• AKOS012863921
• HMAHITRAFPEBFM-UHFFFAOYSA-N
• AC-13927

• MDL： MFCD07367794
• Inchi： 1S/C14H12FNO/c1-10-3-2-4-13(16-10)14(17)9-11-5-7-12(15)8-6-11/h2-8H,9H2,1H3
• InChI Key： HMAHITRAFPEBFM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C1C=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 229.09000
• Monoisotopic Mass: 229.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 3

Experimental Properties

• Density: 1.173
• Boiling Point: 346.359°C at 760 mmHg
• Flash Point: 163.272°C
• Refractive Index: 1.565
• PSA: 29.96000
• LogP: 2.95450

Additional information on 2-(4-Fluorophenyl)-1-(6-methylpyridin-2-yl)ethanone

Comprehensive Overview of 2-(4-Fluorophenyl)-1-(6-methylpyridin-2-yl)ethanone (CAS No. 476472-56-7)

2-(4-Fluorophenyl)-1-(6-methylpyridin-2-yl)ethanone, with the CAS number 476472-56-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a fluorophenyl group and a methylpyridinyl moiety, making it a versatile intermediate in drug discovery and material science. Its unique structure and properties have led to its exploration in various applications, particularly in the development of novel therapeutic agents.

The growing interest in 2-(4-Fluorophenyl)-1-(6-methylpyridin-2-yl)ethanone is driven by its potential role in addressing contemporary health challenges. Researchers are increasingly focusing on compounds like this to target specific biological pathways, such as those involved in inflammation and metabolic disorders. The fluorophenyl group, in particular, is known for its ability to enhance the bioavailability and stability of pharmaceutical compounds, making it a valuable component in modern drug design.

In the realm of synthetic chemistry, CAS 476472-56-7 serves as a critical building block for the synthesis of more complex molecules. Its methylpyridinyl moiety provides a reactive site for further functionalization, enabling chemists to create derivatives with tailored properties. This adaptability has made it a popular choice for researchers working on high-throughput screening and structure-activity relationship (SAR) studies, where the goal is to optimize molecular interactions for specific applications.

One of the most frequently searched questions related to this compound is its synthesis method and purity standards. The synthesis of 2-(4-Fluorophenyl)-1-(6-methylpyridin-2-yl)ethanone typically involves multi-step organic reactions, including Friedel-Crafts acylation and cross-coupling techniques. Ensuring high purity is essential, as impurities can significantly impact the compound's performance in downstream applications. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are commonly employed to verify its quality.

Another area of interest is the compound's potential role in green chemistry and sustainable synthesis. With the increasing emphasis on environmentally friendly practices, researchers are exploring ways to produce CAS 476472-56-7 using catalytic methods and renewable resources. This aligns with the broader trend of reducing the environmental footprint of chemical manufacturing while maintaining efficiency and yield.

The pharmacological applications of 2-(4-Fluorophenyl)-1-(6-methylpyridin-2-yl)ethanone are also a hot topic. Preliminary studies suggest that it may exhibit bioactive properties, such as modulating enzyme activity or interacting with cellular receptors. These findings have sparked interest in its potential as a lead compound for developing new small-molecule therapeutics. However, further research is needed to fully elucidate its mechanisms and therapeutic potential.

From a commercial perspective, the demand for CAS 476472-56-7 is expected to rise, driven by its utility in both academic and industrial settings. Suppliers and manufacturers are increasingly offering this compound in various quantities and purities to meet the needs of diverse research projects. Quality control and regulatory compliance are critical factors in this market, ensuring that the compound meets the stringent standards required for scientific and pharmaceutical use.

In summary, 2-(4-Fluorophenyl)-1-(6-methylpyridin-2-yl)ethanone (CAS No. 476472-56-7) is a compound of significant scientific and commercial value. Its unique structural features, combined with its potential applications in drug discovery and sustainable chemistry, make it a subject of ongoing research and development. As the scientific community continues to explore its properties and uses, this compound is likely to remain a key player in advancing both chemical and pharmacological innovations.